Cas no 2229614-74-6 (4-3-(dimethylamino)phenylbutan-2-ol)

• Product Name: 4-3-(dimethylamino)phenylbutan-2-ol
• CAS No: 2229614-74-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5862614
• PubChem ID: 165670599
• Update Time: 2025-10-28

4-3-(dimethylamino)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(dimethylamino)phenylbutan-2-ol
• 4-[3-(dimethylamino)phenyl]butan-2-ol
• 2229614-74-6
• EN300-1821410

• Inchi： 1S/C12H19NO/c1-10(14)7-8-11-5-4-6-12(9-11)13(2)3/h4-6,9-10,14H,7-8H2,1-3H3
• InChI Key： VRNCLJQEUPINJB-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-3-(dimethylamino)phenylbutan-2-ol

4-3-(Dimethylamino)Phenylbutan-2-Ol: A Comprehensive Overview

4-3-(Dimethylamino)Phenylbutan-2-Ol (CAS No. 2229614-74-6) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound, characterized by its unique structure featuring a dimethylamino group attached to a phenyl ring and a secondary alcohol functional group, has garnered considerable attention in recent years due to its diverse chemical properties and potential for further functionalization.

The synthesis of 4-3-(Dimethylamino)Phenylbutan-2-Ol involves a multi-step process that typically begins with the preparation of the dimethylamino-substituted benzene derivative. This is followed by alkylation or coupling reactions to introduce the butanediol moiety. Recent advancements in catalytic methods, particularly the use of transition metal catalysts, have significantly improved the efficiency and selectivity of these reactions, making the synthesis more scalable and cost-effective.

One of the most promising applications of 4-3-(Dimethylamino)Phenylbutan-2-Ol lies in its role as an intermediate in drug discovery. The compound's ability to act as a chiral auxiliary has been extensively explored, enabling the synthesis of enantiomerically pure compounds with high optical purity. For instance, researchers have utilized this compound in the development of novel beta-lactam antibiotics, where its stereochemical properties play a critical role in determining the efficacy and bioavailability of the final product.

In addition to its pharmaceutical applications, 4-3-(Dimethylamino)Phenylbutan-2-Ol has also found utility in agrochemicals. Its ability to act as a precursor for fungicides and herbicides has been well-documented. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against fungal pathogens such as *Botrytis cinerea* and *Fusarium graminearum*, making them valuable candidates for crop protection.

The chemical versatility of 4-3-(Dimethylamino)Phenylbutan-2-Ol extends to its use in materials science. The compound's ability to form stable amide bonds has made it an attractive candidate for the synthesis of polymeric materials with tailored mechanical and thermal properties. For example, researchers have employed this compound in the development of biodegradable polymers for use in packaging and biomedical applications.

From a sustainability perspective, there is growing interest in exploring greener synthesis routes for 4-3-(Dimethylamino)Phenylbutan-2-Ol. Recent breakthroughs in enzymatic catalysis and continuous-flow chemistry have opened new avenues for producing this compound with reduced environmental impact. These advancements not only enhance the eco-friendliness of the synthesis process but also contribute to cost savings and improved process control.

In conclusion, 4-3-(Dimethylamino)Phenylbutan-2-Ol (CAS No. 2229614-74-6) stands as a testament to the ingenuity and creativity within modern organic chemistry. Its diverse applications across multiple industries underscore its importance as a key building block in contemporary chemical research. As ongoing research continues to uncover new functionalities and applications for this compound, its role in shaping future innovations is likely to grow even further.